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For: Researchers, scientists, and drug development professionals in plant biology and
chemical biology.

Introduction: Unveiling the Role of Strigolactones

Strigolactones (SLs) are a class of carotenoid-derived phytohormones that play pivotal roles in
regulating multiple aspects of plant development, including shoot branching, root architecture,
and secondary growth.[1][2][3] Beyond their endogenous functions, SLs act as crucial signaling
molecules in the rhizosphere, mediating interactions with symbiotic arbuscular mycorrhizal
fungi and parasitic weeds.[2][4][5] The multifaceted roles of SLs in optimizing plant growth and
response to environmental cues have made them an attractive target for agricultural
innovation.[3][6] However, understanding the precise spatiotemporal dynamics of SL perception
within living tissues has been a significant challenge. Fluorescent biosensors are emerging as
indispensable tools for tracking such dynamics with high resolution in a minimally invasive
manner.[7][8][9]
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This application note provides a detailed guide to the use of Yoshimulactone Green (YLG), a
profluorescent probe, for the live-cell imaging of SL perception.[6][10][11] We will delve into the
mechanism of YLG, provide a comprehensive, step-by-step protocol for its application in plant
cells, and offer insights into data acquisition and interpretation, alongside troubleshooting
advice.

The Yoshimulactone Green (YLG) Probe:
Mechanism of Action

Yoshimulactone Green is a cleverly designed chemical tool that acts as a "turn-on” fluorescent
sensor for SL receptor activity.[6][12] Structurally, it consists of a fluorescein moiety linked to
the characteristic D-ring found in strigolactones.[10][11] In its native state, YLG is non-
fluorescent. The fluorescence is quenched by the molecular structure.

The key to YLG's function lies in the activity of the SL receptor, an a/p-hydrolase enzyme such
as DWARF14 (D14).[1][3][5] Upon binding to the active site of the receptor, the D-ring of YLG is
hydrolyzed. This cleavage event releases the fluorescein molecule, which then becomes highly
fluorescent.[10][11][12] The intensity of the green fluorescence is therefore directly proportional
to the rate of hydrolysis by the SL receptor, providing a real-time readout of receptor activity
and, by extension, SL perception within the cell.[13]

This mechanism allows researchers to visualize where and when SL signaling is active at a
subcellular level, offering unprecedented insights into hormone dynamics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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